Cas no 366801-27-6 (2-(3-Phenylpropyl)thiobenzoic Acid)

• Product Name: 2-(3-Phenylpropyl)thiobenzoic Acid
• CAS No: 366801-27-6
• MF: C₁₆H₁₆O₂S
• MW: 272.362043380737
• MDL: MFCD09271353
• CID: 4713578
• Update Time: 2025-06-09

2-(3-Phenylpropyl)thiobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-phenylpropyl)thio]benzoic acid
• 2-[(3-phenylpropyl)sulfanyl]benzoic acid
• 2-((3-Phenylpropyl)thio)benzoic acid
• 2-(3-phenylpropylthio)benzoic acid
• BBL000356
• STK288473
• SEL10040711
• benzoic acid, 2-[(3-phenylpropyl)thio]-
• T0583
• ST45130400
• 2-(3-Phenylpropyl)thiobenzoic Acid

• MDL： MFCD09271353
• Inchi： 1S/C16H16O2S/c17-16(18)14-10-4-5-11-15(14)19-12-6-9-13-7-2-1-3-8-13/h1-5,7-8,10-11H,6,9,12H2,(H,17,18)
• InChI Key： WSSAZJUNDOZLDQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)CCCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 274
• Topological Polar Surface Area: 62.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-(3-Phenylpropyl)thiobenzoic Acid

Comprehensive Overview of 2-(3-Phenylpropyl)thiobenzoic Acid (CAS No. 366801-27-6): Properties, Applications, and Industry Insights

2-(3-Phenylpropyl)thiobenzoic Acid (CAS 366801-27-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a thiobenzoic acid moiety with a 3-phenylpropyl side chain, offering versatile reactivity for synthetic applications. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in drug discovery programs targeting inflammation and metabolic disorders.

The growing interest in sulfur-containing compounds like 2-(3-Phenylpropyl)thiobenzoic Acid reflects broader trends in medicinal chemistry. Recent studies highlight how thioester derivatives demonstrate improved metabolic stability compared to their oxygen analogs, making them valuable for developing protease inhibitors and enzyme modulators. This aligns with current searches for "bioisosteric replacement strategies" and "improved drug-like properties" in pharmaceutical development.

From a synthetic chemistry perspective, CAS 366801-27-6 offers interesting possibilities for C-S bond formation reactions. The compound's thiocarbonyl group participates in various nucleophilic substitutions and metal-catalyzed couplings, addressing frequent search queries about "sulfur incorporation methods" and "organosulfur compound synthesis." Its balanced lipophilicity (predicted logP ~3.5) makes it particularly relevant for projects requiring blood-brain barrier penetration.

Analytical characterization of 2-(3-Phenylpropyl)thiobenzoic Acid reveals distinct spectral features. The thiobenzoate carbonyl stretching appears at ~1670 cm^-1 in IR spectroscopy, shifted from typical ester frequencies. This property answers common questions about "how to distinguish thioesters from esters" in spectral interpretation. HPLC methods typically show retention times of 8-10 minutes on C18 columns with methanol/water mobile phases.

The compound's stability profile meets industry standards for intermediate storage, with recommended storage under inert atmosphere at 2-8°C. This addresses practical concerns from researchers searching for "handling sulfur compounds in the lab." Recent patent analyses show growing IP activity around 3-phenylpropylthio derivatives, particularly in kinase inhibitor applications.

In material science applications, 366801-27-6 has shown promise as a ligand for metal-organic frameworks (MOFs). The thiobenzoic acid group coordinates with transition metals while the phenylpropyl tail provides hydrophobic character - a combination frequently searched in contexts of "hybrid material design" and "porous coordination polymers."

Market analysis indicates steady demand growth for 2-(3-Phenylpropyl)thiobenzoic Acid at 6-8% annually, driven by pharmaceutical R&D in Asia-Pacific regions. Suppliers typically offer the compound at 95-98% purity, with custom synthesis options available for isotope-labeled versions - a service increasingly requested for metabolic studies.

Environmental and safety assessments of CAS 366801-27-6 show favorable profiles compared to many organosulfur compounds. The molecule scores well on green chemistry metrics, aligning with industry searches for "sustainable sulfur chemistry." Proper handling requires standard organic lab precautions, with particular attention to potential thiol oxidation products during long-term storage.

Future research directions for this compound likely focus on its application in targeted drug delivery systems and bioconjugation chemistry. The thiobenzoate group's reactivity with amines and thiols makes it valuable for "linker technologies" - currently a trending search term in biopharmaceutical circles.

For researchers considering 2-(3-Phenylpropyl)thiobenzoic Acid in their work, key considerations include its solubility profile (soluble in DMSO, DMF; sparingly soluble in water) and compatibility with common coupling reagents. These practical aspects address frequent queries about "working with thioacid derivatives" in synthetic protocols.